Cas no 1805708-36-4 (5-(3-Chloropropyl)-2-(hydroxymethyl)mandelic acid)

• Product Name: 5-(3-Chloropropyl)-2-(hydroxymethyl)mandelic acid
• CAS No: 1805708-36-4
• MF: C₁₂H₁₅ClO₄
• MW: 258.698103189468
• CID: 4940598
• Update Time: 2025-10-30

5-(3-Chloropropyl)-2-(hydroxymethyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 5-(3-Chloropropyl)-2-(hydroxymethyl)mandelic acid

• Inchi： 1S/C12H15ClO4/c13-5-1-2-8-3-4-9(7-14)10(6-8)11(15)12(16)17/h3-4,6,11,14-15H,1-2,5,7H2,(H,16,17)
• InChI Key： XSXAWZDCLOBXBD-UHFFFAOYSA-N
• SMILES： ClCCCC1C=CC(CO)=C(C(C(=O)O)O)C=1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 247
• XLogP3: 1.2
• Topological Polar Surface Area: 77.8

Additional information on 5-(3-Chloropropyl)-2-(hydroxymethyl)mandelic acid

5-(3-Chloropropyl)-2-(hydroxymethyl)mandelic Acid: A Comprehensive Overview

5-(3-Chloropropyl)-2-(hydroxymethyl)mandelic acid (CAS No. 1805708-36-4) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, which belongs to the class of mandelic acids, has garnered attention due to its unique structural features and potential applications in drug development. Mandelic acids are naturally occurring compounds known for their role in various biological processes, and the modification of their structure to include functional groups like hydroxymethyl and chloropropyl groups opens up new avenues for research and application.

The mandelic acid core of this compound is a derivative of phenylacetic acid, characterized by its aromatic ring and carboxylic acid group. The introduction of a hydroxymethyl group at the 2-position and a 3-chloropropyl group at the 5-position introduces significant changes to the molecule's physicochemical properties. These modifications can influence the compound's solubility, stability, and bioavailability, making it a promising candidate for various therapeutic applications.

Recent studies have focused on the synthesis and characterization of 5-(3-chloropropyl)-2-(hydroxymethyl)mandelic acid, exploring its potential as a precursor for more complex molecules or as an active pharmaceutical ingredient (API). Researchers have employed advanced synthetic techniques, including nucleophilic substitution and esterification reactions, to optimize the production process. The use of green chemistry principles in these syntheses has also been a topic of interest, aiming to minimize environmental impact while maintaining high yields.

The pharmacological properties of this compound have been investigated in preclinical models. Studies suggest that 5-(3-chloropropyl)-2-(hydroxymethyl)mandelic acid exhibits moderate anti-inflammatory and antioxidant activities, which could be harnessed for treating conditions such as arthritis or oxidative stress-related disorders. Additionally, its ability to modulate cellular signaling pathways has been explored, offering insights into its potential role in cancer therapy.

In terms of applications, this compound has shown promise in the development of novel drug delivery systems. Its structural versatility allows for the incorporation into nanoparticles or liposomes, enhancing drug targeting and reducing side effects. Furthermore, its compatibility with various functionalization techniques makes it a valuable tool in the field of medicinal chemistry.

From an analytical standpoint, modern spectroscopic techniques such as NMR and mass spectrometry have been instrumental in confirming the structure and purity of 5-(3-chloropropyl)-2-(hydroxymethyl)mandelic acid. These methods provide critical insights into the compound's molecular interactions and stability under different conditions.

In conclusion, 5-(3-chloropropyl)-2-(hydroxymethyl)mandelic acid (CAS No. 1805708-36-4) represents a compelling area of research with diverse applications across chemistry and pharmacology. Its unique structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a key player in the development of innovative therapeutic agents.